Cas no 2138558-80-0 (4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine)

• Product Name: 4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine
• CAS No: 2138558-80-0
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6110578
• PubChem ID: 165491862
• Update Time: 2025-06-22

4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138558-80-0
• 4,4-dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine
• EN300-1158204
• 4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine

• Inchi： 1S/C11H19N/c1-4-5-9-8-10(12)6-7-11(9,2)3/h1,9-10H,5-8,12H2,2-3H3
• InChI Key： RQMJAICSMDCXEH-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(CC#C)C1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine

4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound 4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine (CAS No. 2138558-80-0) is a specialized organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclohexane ring, which is substituted with two methyl groups at the 4-position and a propargyl group at the 3-position, along with an amine functional group at the 1-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 4,4-Dimethyl-3-(prop-2-yn-1-yl)cyclohexan-1-amine in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of novel polymers and high-performance composites. The presence of the propargyl group allows for click chemistry reactions, enabling the formation of robust cross-linked networks. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive industries, and electronic devices.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The cyclohexane ring structure is known to provide a rigid framework that can be advantageous in drug design. Studies have demonstrated that 4,4-Dimethyl-3-(prop-2-yn-1-yil)cyclohexan-l-amine can serve as a scaffold for bioactive molecules, potentially leading to the development of new therapeutic agents. Its ability to undergo various chemical modifications further enhances its utility in medicinal chemistry.

The synthesis of 4,4-Dimethyl-cyclohexan-l-amine derivatives has been optimized through innovative methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound. Such enantioselective approaches are crucial for applications in chiral recognition and asymmetric catalysis, where stereochemistry plays a pivotal role.

Furthermore, the compound's reactivity has been leveraged in sustainable chemical processes. Its ability to participate in metal-catalyzed coupling reactions has made it a valuable intermediate in green chemistry pathways. By utilizing renewable feedstocks and energy-efficient reaction conditions, researchers have demonstrated that this compound can contribute to environmentally friendly chemical manufacturing.

Despite its potential, the handling and storage of 4,4-Dimethyl-cyclohexan-l-amine require careful consideration due to its sensitivity to certain environmental conditions. Studies have shown that exposure to light or oxygen can lead to degradation products, which may impact its performance in applications. Therefore, proper storage protocols are essential to maintain its stability and functionality.

In conclusion, 4,4-Dimethyl-cyclohexan-l-amine (CAS No. 2138558–80–0) stands as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure and reactivity continue to drive innovative research, positioning it as a key molecule in the advancement of modern chemistry and materials science.